Cas no 340319-91-7 (1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 340319-91-7
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD02197525
• CID: 313761
• PubChem ID: 2760161
• Update Time: 2025-05-23

1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-(1-naphthalenyl)-5-oxo-
• 1-(1-naphthyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-Naphthalen-1-yl-5-oxo-pyrrolidine-3-carboxylic acid
• 1-naphthalen-1-yl-5-oxopyrrolidine-3-carboxylic acid
• 1-naphthyl-5-oxopyrrolidine-3-carboxylic acid
• Z57044230
• DTXSID60375049
• AB00118466-01
• Oprea1_797973
• FT-0644462
• 1-(naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic acid
• J-503584
• EN300-11377
• 1-Naphthalen-1-yl-5-oxo-pyrrolidine-3-carboxylicacid
• MFCD02197525
• HMS1554K06
• 1-(Naphthalen-1-yl)-5-oxo-pyrrolidine-3-carboxylic acid
• TimTec1_007266
• VS-01964
• Oprea1_120425
• 1-(naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylicacid
• AKOS000118585
• 340319-91-7
• CS-0205946
• AKOS016036767
• 1-(1-Naphthyl)-5-oxo-3-pyrrolidinecarboxylic acid, AldrichCPR
• WAY-638857
• G78516
• DB-019276
• STK092264
• ALBB-022625
• 1-(1-Naphthyl)-5-oxo-pyrrolidine-3-carboxylic acid
• 3-pyrrolidinecarboxylic acid, 1-(1-naphthalenyl)-5-oxo-
• BBL008654
• 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD02197525
• Inchi： 1S/C15H13NO3/c17-14-8-11(15(18)19)9-16(14)13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11H,8-9H2,(H,18,19)
• InChI Key： XARHILSRKCHUAE-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 255.09000
• Monoisotopic Mass: 255.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 580.7°C at 760 mmHg
• Flash Point: 305°C
• PSA: 57.61000
• LogP: 2.34230

1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid

Introduction to 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 340319-91-7)

1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid, also known by its CAS number 340319-91-7, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a naphthalene ring and a pyrrolidine ring, both of which contribute to its unique chemical properties and potential biological activities.

The molecular formula of 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid is C₁₆H₁₃NO₃, and it has a molecular weight of 267.28 g/mol. The presence of the naphthalene ring provides the compound with aromatic stability, while the pyrrolidine ring introduces a degree of flexibility and reactivity. The carboxylic acid group further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

In recent years, the study of 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid has been driven by its potential applications in drug discovery and development. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. These activities are attributed to its ability to modulate various cellular processes and signaling pathways.

Anti-inflammatory Properties: One of the key areas of research on 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid is its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Antioxidant Activity: Another important property of 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid is its antioxidant activity. It has been shown to scavenge free radicals and reduce oxidative stress, which can contribute to the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Anti-cancer Potential: Recent studies have also explored the anti-cancer potential of 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid. In vitro experiments have shown that this compound can induce apoptosis in cancer cells and inhibit their proliferation. Additionally, it has been found to sensitize cancer cells to chemotherapeutic agents, potentially enhancing the efficacy of existing cancer treatments.

The synthesis of 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid has been optimized through various methods, including multistep organic synthesis routes. These methods aim to improve yield, purity, and scalability for potential large-scale production. The synthetic strategies often involve the use of transition metal catalysts and advanced protecting group chemistry to achieve high selectivity and efficiency.

In terms of pharmacokinetics, preliminary studies have indicated that 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-(Naphthalen-1-yl)-5-oxopyrrolidine-3-carboxylic Acid in various therapeutic applications. These trials are designed to evaluate its potential as a novel therapeutic agent for treating inflammatory diseases, oxidative stress-related conditions, and cancer. The results from these trials will provide valuable insights into the clinical utility of this compound.

In conclusion, 1-(Naphthalen-1-y)-5-oxyprorolindine-acid (CAS No. 340319--97) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its mechanism of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the future landscape of drug discovery and pharmaceutical innovation.